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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B12370718 Get Quote

Product Number: 80-2105-d5

Lot Number: G-01729

Product Identification
Chemical Name: 4-(phenyl-d5-azo)benzene-1,3-diol

Synonyms: Sudan Orange G-d5, Solvent Orange 1-d5

Chemical Formula: C₁₂H₅D₅N₂O₂

Molecular Weight: 219.25 g/mol

CAS Number: Not available

Physical and Chemical Properties
Property Specification

Appearance Orange to reddish-orange crystalline powder

Solubility Soluble in methanol, acetonitrile, and DMSO

Melting Point 142-145 °C
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Analytical Data
Purity and Isotopic Enrichment

Parameter Method Result

Chemical Purity HPLC-UV ≥99.5%

Isotopic Enrichment Mass Spectrometry ≥98% Deuterium Incorporation

Deuterium Distribution Mass Spectrometry See Table 3.1.1

Table 3.1.1: Deuterium Distribution

Isotopic Species Relative Abundance (%)

d5 98.2

d4 1.5

d3 0.2

d2 <0.1

d1 <0.1

d0 <0.1

Spectroscopic Data
Analysis Result

¹H-NMR Conforms to structure

Mass Spectrum Conforms to structure

UV-Vis (λmax in Methanol) 388 ± 2 nm

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Instrumentation: Agilent 1260 Infinity II HPLC system with Diode Array Detector.
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Method:

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: 30% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 30% B

over 1 minute and re-equilibrate for 4 minutes.

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detection: UV at 388 nm

Mass Spectrometry (MS)
Instrumentation: Agilent 6545 Q-TOF LC/MS

Method:

Ionization Mode: Electrospray Ionization (ESI), Positive

Capillary Voltage: 3500 V

Fragmentor Voltage: 120 V

Gas Temperature: 325 °C

Gas Flow: 8 L/min

Nebulizer Pressure: 35 psig

Mass Range: 100-500 m/z
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: Bruker Avance III 400 MHz Spectrometer

Method:

Solvent: DMSO-d6

Frequency: 400 MHz for ¹H

Temperature: 25 °C

Pulse Program: zg30

Number of Scans: 16

Relaxation Delay: 1.0 s

Diagrams
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Synthesis and Purification

Quality Control Analysis

Final Product

Chemical Synthesis of Sudan Orange G-d5 Crystallization

HPLC-UV Purity Analysis

Mass Spectrometry
(Isotopic Enrichment)

NMR Spectroscopy
(Structural Confirmation)

Packaging and Labeling
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Prepare Mobile Phases
(A: 0.1% FA in Water, B: 0.1% FA in ACN)

Dissolve Sudan Orange G-d5 in Methanol

Inject 10 µL onto C18 Column

Run Gradient Elution
(30-95% B over 15 min)

Detect at 388 nm

Analyze Chromatogram for Purity

Click to download full resolution via product page

To cite this document: BenchChem. [Certificate of Analysis: Sudan Orange G-d5 Analytical
Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370718#certificate-of-analysis-for-sudan-orange-g-
d5-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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